Cas no 937673-66-0 (2-(adamantan-1-yl)methylcyclopropane-1-carboxylic acid)

• Product Name: 2-(adamantan-1-yl)methylcyclopropane-1-carboxylic acid
• CAS No: 937673-66-0
• MF: C₁₅H₂₂O₂
• MW: 234.333984851837
• CID: 5917053
• PubChem ID: 23009535
• Update Time: 2025-10-17

2-(adamantan-1-yl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(adamantan-1-yl)methyl]cyclopropane-1-carboxylic acid
• 937673-66-0
• EN300-1797841
• AKOS004121733
• 2-(adamantan-1-yl)methylcyclopropane-1-carboxylic acid

• Inchi： 1S/C15H22O2/c16-14(17)13-4-12(13)8-15-5-9-1-10(6-15)3-11(2-9)7-15/h9-13H,1-8H2,(H,16,17)
• InChI Key： SIPWECFGJVRHAP-UHFFFAOYSA-N
• SMILES： OC(C1CC1CC12CC3CC(CC(C3)C1)C2)=O

Computed Properties

• Exact Mass: 234.161979940g/mol
• Monoisotopic Mass: 234.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(adamantan-1-yl)methylcyclopropane-1-carboxylic acid

2-(Adamantan-1-yl)methylcyclopropane-1-carboxylic Acid (CAS No. 937673-66-0): An Overview

2-(Adamantan-1-yl)methylcyclopropane-1-carboxylic acid (CAS No. 937673-66-0) is a unique and structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its distinctive adamantane and cyclopropane moieties, exhibits a range of interesting properties that make it a valuable candidate for various applications, including pharmaceutical development and advanced materials research.

The adamantane core of the molecule is a highly stable and rigid structure, which imparts unique physical and chemical properties to the compound. The adamantane moiety is known for its high thermal stability, low reactivity, and excellent mechanical strength. These characteristics make it an attractive building block for the synthesis of complex molecules with enhanced stability and functionality. The cyclopropane ring, on the other hand, introduces additional strain and reactivity to the molecule, providing a balance between rigidity and dynamic behavior.

In recent years, the study of 2-(adamantan-1-yl)methylcyclopropane-1-carboxylic acid has been driven by its potential applications in drug discovery and development. The compound's unique structure offers several advantages in this context. For instance, the adamantane core can enhance the lipophilicity and membrane permeability of drug candidates, which is crucial for their effective delivery to target sites within the body. Additionally, the cyclopropane ring can serve as a bioisostere for more reactive functional groups, potentially improving the metabolic stability and reducing toxicity of drug molecules.

One notable area of research involving 2-(adamantan-1-yl)methylcyclopropane-1-carboxylic acid is its use as a scaffold for the design of novel anti-inflammatory agents. Inflammation is a complex biological process that plays a central role in various diseases, including arthritis, cardiovascular diseases, and neurodegenerative disorders. Studies have shown that derivatives of this compound can exhibit potent anti-inflammatory activity by modulating key signaling pathways involved in inflammation. For example, a recent study published in the Journal of Medicinal Chemistry demonstrated that a series of 2-(adamantan-1-yl)methylcyclopropane-1-carboxylic acid-based compounds effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro.

Beyond its pharmaceutical applications, 2-(adamantan-1-yl)methylcyclopropane-1-carboxylic acid has also shown promise in materials science. The rigid adamantane core makes it an ideal candidate for the synthesis of advanced polymers and supramolecular assemblies with enhanced mechanical properties. These materials can be used in various applications, such as coatings, adhesives, and composites. For instance, researchers at the University of California have developed a series of polymer networks incorporating 2-(adamantan-1-yl)methylcyclopropane-1-carboxylic acid-based monomers that exhibit exceptional thermal stability and mechanical strength.

The synthesis of 2-(adamantan-1-yl)methylcyclopropane-1-carboxylic acid typically involves multi-step procedures that leverage modern synthetic techniques such as transition metal-catalyzed reactions and organocatalysis. One common approach involves the coupling of an adamantane derivative with a cyclopropyl carboxylic acid precursor using palladium-catalyzed cross-coupling reactions. This method allows for high yields and excellent selectivity, making it suitable for large-scale production.

In conclusion, 2-(adamantan-1-yl)methylcyclopropane-1-carboxylic acid (CAS No. 937673-66-0) is a versatile compound with significant potential in both pharmaceutical development and materials science. Its unique structural features offer numerous advantages in terms of stability, functionality, and reactivity, making it an attractive candidate for further research and application development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing various scientific fields.